Cas no 2227906-44-5 (rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227906-44-5
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6381563
• PubChem ID: 94972043
• Update Time: 2025-06-11

rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine
• EN300-1985086
• 2227906-44-5

• Inchi： 1S/C9H9ClN2O2/c10-7-2-1-5(6-4-8(6)11)3-9(7)12(13)14/h1-3,6,8H,4,11H2/t6-,8+/m0/s1
• InChI Key： CYIUUOOFOODIKO-POYBYMJQSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2227906-44-5)

Rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227906-44-5, represents a class of molecules that are being extensively studied for their potential applications in drug development. The intricate stereochemistry of this molecule, characterized by its cyclopropane ring and chiral center, makes it a subject of considerable interest for medicinal chemists seeking to design novel therapeutic agents.

The chemical structure of rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine features a cyclopropane moiety attached to an amine group, with a phenyl ring substituted at the 4-position by a chlorine atom and at the 3-position by a nitro group. This arrangement confers upon the molecule specific electronic and steric properties that are highly relevant for its biological activity. The presence of both electron-withdrawing and electron-donating groups on the phenyl ring suggests that this compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The cyclopropane ring in rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates. This structural feature is often exploited to improve the pharmacokinetic properties of molecules, ensuring better absorption, distribution, metabolism, and excretion profiles. The chiral center at the amine group further adds to the complexity of this compound, allowing for the exploration of enantiomeric effects that can significantly influence its biological activity.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. For instance, researchers have investigated its interactions with enzymes and receptors involved in inflammatory and infectious diseases. The nitro group on the phenyl ring is particularly interesting, as it can be reduced to an amine under certain conditions, potentially leading to new derivatives with enhanced bioavailability or altered pharmacological profiles. This versatility makes rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine a valuable asset in medicinal chemistry libraries.

The synthesis of rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to construct the complex framework of this molecule efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups or modifications that can fine-tune the biological activity of the compound.

The pharmacological evaluation of rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine has revealed several promising leads in preclinical studies. Researchers have observed notable effects on target proteins and pathways associated with various diseases, including cancer and neurological disorders. The ability of this compound to modulate these pathways suggests that it may have therapeutic potential in treating conditions that are currently difficult to manage with existing medications. Further preclinical and clinical investigations are warranted to fully elucidate its efficacy and safety profile.

The development of new drugs is an iterative process that involves extensive testing and optimization. Rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine serves as an excellent example of how structural modifications can lead to novel therapeutic entities. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved properties. This approach accelerates the discovery pipeline and enhances the likelihood of success in bringing new treatments to patients.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Rac-(1R,2S)-2-(4-chloro-3-nitrophenyl)cyclopropan-1-amine exemplifies how interdisciplinary collaboration between chemists, biologists, and clinicians can lead to breakthroughs in drug development. Its unique structural features and promising pharmacological properties make it a cornerstone in ongoing research efforts aimed at addressing unmet medical needs.